molecular formula C9H10N2O5S B14824098 5-Cyclopropoxy-4-sulfamoylnicotinic acid

5-Cyclopropoxy-4-sulfamoylnicotinic acid

Cat. No.: B14824098
M. Wt: 258.25 g/mol
InChI Key: GPEPVBKAIUOTBC-UHFFFAOYSA-N
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Description

5-Cyclopropoxy-4-sulfamoylnicotinic acid is a nicotinic acid derivative featuring a cyclopropoxy group at the 5-position and a sulfamoyl group at the 4-position of the pyridine ring.

Properties

Molecular Formula

C9H10N2O5S

Molecular Weight

258.25 g/mol

IUPAC Name

5-cyclopropyloxy-4-sulfamoylpyridine-3-carboxylic acid

InChI

InChI=1S/C9H10N2O5S/c10-17(14,15)8-6(9(12)13)3-11-4-7(8)16-5-1-2-5/h3-5H,1-2H2,(H,12,13)(H2,10,14,15)

InChI Key

GPEPVBKAIUOTBC-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(C(=CN=C2)C(=O)O)S(=O)(=O)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropoxy-4-sulfamoylnicotinic acid typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

    Formation of the Nicotinic Acid Core: The synthesis begins with the preparation of the nicotinic acid core through a series of reactions involving pyridine derivatives.

    Introduction of the Cyclopropoxy Group: The cyclopropoxy group is introduced via a cyclopropanation reaction, which involves the addition of a cyclopropyl group to the nicotinic acid core.

Industrial Production Methods

Industrial production of 5-Cyclopropoxy-4-sulfamoylnicotinic acid may involve optimization of the above synthetic route to achieve higher yields and purity. This can include the use of advanced catalysts, optimized reaction conditions, and purification techniques to ensure the compound meets industrial standards.

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-4-sulfamoylnicotinic acid can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

    Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

    Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

    Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

    Substitution: Various nucleophiles or electrophiles can be used depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction can produce reduced forms of the compound.

Scientific Research Applications

5-Cyclopropoxy-4-sulfamoylnicotinic acid has a wide range of applications in scientific research, including:

    Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

    Biology: The compound is studied for its potential biological activities, including its interactions with biological macromolecules.

    Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development.

    Industry: The compound is used in the development of new materials and as an intermediate in the production of other chemicals.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-4-sulfamoylnicotinic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

Structural Features and Substituent Effects

The table below highlights key structural differences and their implications:

Compound Name Substituents (Position) Key Functional Groups Molecular Weight (g/mol) Biological Activity
5-Cyclopropoxy-4-methylnicotinic acid Cyclopropoxy (C5), Methyl (C4) Methyl, Cyclopropoxy 181.19 Nicotinic receptor modulation
5-Cyclopropoxy-4-isopropoxynicotinamide Cyclopropoxy (C5), Isopropoxy (C4) Isopropoxy, Amide ~210 (estimated) Enhanced lipophilicity
4-Cyclopropoxy-5-(methylcarbamoyl)nicotinic acid Cyclopropoxy (C4), Methylcarbamoyl (C5) Carbamoyl, Cyclopropoxy ~223 (estimated) Enzyme interaction, metal chelation
5-Cyclopropoxy-4-sulfamoylnicotinic acid Cyclopropoxy (C5), Sulfamoyl (C4) Sulfonamide, Cyclopropoxy ~228 (estimated) Potential enzyme inhibition

Key Observations :

  • Sulfamoyl vs. Methyl/Isopropoxy : The sulfamoyl group introduces polarity and acidity (pKa ~10–11 for sulfonamides), enhancing solubility in aqueous environments compared to hydrophobic methyl or isopropoxy groups .
  • Positional Isomerism : Cyclopropoxy at C5 (vs. C4 in 4-cyclopropoxy-5-methoxy-N-methylpicolinamide) may alter steric hindrance and receptor-binding specificity .
  • Carbamoyl vs.

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